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Compound Name: 4-Benzyl albuterol, (-)-

CAS No.: 174607-68-2

Cat. No.: B122594

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-4-Benzyl albuterol, the (R)-enantiomer, is a pivotal intermediate in the stereoselective

synthesis of Levalbuterol ( (R)-Salbutamol), a potent and selective β₂-adrenergic receptor

agonist. The strategic use of the benzyl protecting group on the phenolic hydroxyl at the 4-

position of albuterol facilitates chiral resolution and subsequent synthetic manipulations,

ensuring the production of the therapeutically active enantiomer. This guide provides a

comprehensive overview of the chemical structure, properties, synthesis, and characterization

of (-)-4-Benzyl albuterol. Furthermore, it delves into its implicit pharmacological relevance and

outlines key experimental protocols for its synthesis and evaluation, offering a critical resource

for researchers in medicinal chemistry and drug development.

Introduction: The Significance of Chiral Purity in β₂-
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b122594#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Albuterol (Salbutamol) is a widely prescribed bronchodilator for the management of asthma

and chronic obstructive pulmonary disease (COPD). It is a chiral molecule and has traditionally

been administered as a racemic mixture of its (R)- and (S)-enantiomers. However, extensive

pharmacological studies have revealed that the bronchodilatory effects are almost exclusively

attributable to the (R)-enantiomer, also known as Levalbuterol.[1] The (S)-enantiomer is not

only inactive as a bronchodilator but has been implicated in some pro-inflammatory effects.

This understanding has underscored the critical importance of stereoselective synthesis to

produce enantiomerically pure β₂-adrenergic agonists.

(-)-4-Benzyl albuterol serves as a key chiral building block in the industrial synthesis of

Levalbuterol. The benzyl group acts as a protecting group for the phenolic hydroxyl, preventing

unwanted side reactions during subsequent synthetic steps and enabling efficient chiral

resolution of the racemic mixture.[2] This guide will elucidate the chemical and structural

nuances of this important intermediate.

Chemical Structure and Properties
(-)-4-Benzyl albuterol, a derivative of albuterol, possesses a distinct set of chemical and

physical properties owing to the presence of the benzyl ether linkage.

Chemical Identity
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Identifier Value

IUPAC Name

(R)-1-(4-(Benzyloxy)-3-

(hydroxymethyl)phenyl)-2-(tert-

butylamino)ethan-1-ol[3]

Synonyms
(-)-4-Benzyl Salbutamol, (R)-4-Benzyl Albuterol,

Levalbuterol USP Related Compound F[1][3]

CAS Number 174607-68-2[3]

Molecular Formula C₂₀H₂₇NO₃[1][3][4][5]

Molecular Weight 329.44 g/mol [1][3][4][5]

SMILES

CC(C)

(C)NCC1=CC(CO)=C(OCC2=CC=CC=C2)C=C

1[3]

InChI Key ICDQPCBDGAHBGG-UHFFFAOYSA-N[1][4][5]

Physicochemical Properties
A comprehensive Certificate of Analysis for a specific batch of (-)-4-Benzyl Albuterol would

provide precise values for the following properties. The data presented below are typical

expected values based on available information.
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Property Value Source

Appearance White to off-white solid [2]

Melting Point

Not publicly available; would

be specified in a Certificate of

Analysis.

Optical Rotation

Not publicly available; would

be specified in a Certificate of

Analysis for the (R)-

enantiomer.

Solubility

Sparingly soluble in DMSO (1-

10 mg/ml), slightly soluble in

Ethanol (0.1-1 mg/ml).[1][6]

[1][6]

Storage
Recommended storage at 2-

8°C.[6]
[6]

Synthesis and Manufacturing
The synthesis of (-)-4-Benzyl albuterol is a critical step in the production of Levalbuterol. The

process typically involves the synthesis of racemic 4-benzyl albuterol followed by chiral

resolution.

Synthesis of Racemic 4-Benzyl Albuterol
A common route to racemic 4-benzyl albuterol starts from a protected 4-hydroxyacetophenone

derivative. The key steps involve bromination, followed by amination with N-tert-butylamine,

and subsequent reduction of the ketone. The phenolic hydroxyl group is protected with a benzyl

group at an appropriate stage in the synthesis.

Chiral Resolution to (-)-4-Benzyl Albuterol
The resolution of racemic 4-benzyl albuterol is the pivotal step to isolate the desired (R)-

enantiomer. This is often achieved by diastereomeric salt formation using a chiral resolving

agent, such as L-tartaric acid. The differential solubility of the resulting diastereomeric salts

allows for their separation by crystallization.
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Figure 1: Chiral Resolution of Racemic 4-Benzyl Albuterol.

Experimental Protocol: Synthesis of (R)-(-)-4-Benzyl
Albuterol
The following protocol is adapted from established patent literature and provides a robust

method for the synthesis and isolation of the (R)-enantiomer.[2]

Step 1: Diastereomeric Salt Formation

Suspend racemic 4-benzyl albuterol (100 g, 0.30 mol) in methanol (500 ml) and heat to

reflux to obtain a clear solution.

In a separate flask, dissolve L-tartaric acid (50 g, 0.33 mol) in methanol (150 ml), heating if

necessary.

Slowly add the L-tartaric acid solution to the refluxing solution of racemic 4-benzyl albuterol

over approximately 15 minutes.

Cool the resulting clear solution to 0-5°C and stir for 2-3 hours to induce crystallization.

Filter the crystalline precipitate of (R)-4-benzyl albuterol-L-tartrate and wash with cold

methanol.

Step 2: Liberation of the Free Base

Dissolve the filtered (R)-4-benzyl albuterol-L-tartrate salt in water (650 ml).
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Filter the solution through celite to remove any insoluble impurities.

Cool the clear filtrate to 10°C.

Slowly add a 10% aqueous solution of sodium hydroxide until the pH of the solution reaches

10-11.

Stir the mixture for at least 4 hours to allow the free base to precipitate completely.

Filter the solid, wash thoroughly with deionized water, and dry under vacuum at 40-50°C to

yield (R)-(-)-4-benzyl albuterol.

Spectroscopic and Chromatographic
Characterization
A comprehensive characterization is essential to confirm the identity, purity, and

stereochemistry of (-)-4-Benzyl albuterol. The following data are representative of what would

be expected from a full analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of both the substituted phenyl ring and the benzyl group, a singlet for the

benzylic methylene protons, signals for the methine and methylene protons of the

ethanolamine side chain, and a singlet for the tert-butyl group.

¹³C-NMR: The carbon NMR spectrum will display distinct resonances for all 20 carbon

atoms, including the aromatic carbons, the benzylic carbon, the carbons of the ethanolamine

side chain, and the quaternary and methyl carbons of the tert-butyl group.

Mass Spectrometry (MS)
The mass spectrum of 4-benzyl albuterol is expected to show a molecular ion peak [M]⁺ or a

protonated molecular ion peak [M+H]⁺ at m/z 329 or 330, respectively.[5] Common

fragmentation patterns would involve cleavage of the C-C bond adjacent to the nitrogen (alpha-

cleavage) and loss of the tert-butyl group.
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Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands corresponding to the functional

groups present in the molecule. Key expected peaks include: a broad O-H stretching band for

the hydroxyl groups, C-H stretching bands for the aromatic and aliphatic moieties, C=C

stretching bands for the aromatic rings, and C-O stretching bands for the ether and alcohol

functionalities.

High-Performance Liquid Chromatography (HPLC)
HPLC is a critical tool for assessing the purity of (-)-4-Benzyl albuterol. A reversed-phase HPLC

method with UV detection is typically employed. For enantiomeric purity, a chiral HPLC column

is necessary to separate the (R)- and (S)-enantiomers.

Pharmacological Profile
As a protected precursor to Levalbuterol, (-)-4-Benzyl albuterol is not intended for direct

therapeutic use. However, understanding its potential interaction with β₂-adrenergic receptors

is valuable from a drug development perspective.

Mechanism of Action of the Active Metabolite
(Levalbuterol)
Upon debenzylation, (-)-4-Benzyl albuterol is converted to Levalbuterol. Levalbuterol is a

selective β₂-adrenergic receptor agonist.[7] Binding of Levalbuterol to β₂-receptors on airway

smooth muscle cells leads to the activation of adenylyl cyclase, which in turn increases the

intracellular concentration of cyclic AMP (cAMP).[8] This increase in cAMP activates protein

kinase A, which phosphorylates key intracellular proteins, leading to a decrease in intracellular

calcium concentrations and ultimately, smooth muscle relaxation and bronchodilation.

Levalbuterol
((-)-Albuterol) β₂-Adrenergic ReceptorBinds to Gs ProteinActivates

Adenylyl Cyclase

Activates

cAMPConverts

ATP

Protein Kinase AActivates Smooth Muscle Relaxation
(Bronchodilation)

Leads to
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Figure 2: Mechanism of Action of Levalbuterol.

Experimental Protocols for Pharmacological Evaluation
To assess the potential β₂-adrenergic activity of (-)-4-Benzyl albuterol or to characterize the

final deprotected product, Levalbuterol, the following in vitro assays are standard.

5.2.1. β₂-Adrenergic Receptor Binding Assay

This assay determines the affinity of a compound for the β₂-adrenergic receptor.

Cell Culture: Culture a cell line stably expressing the human β₂-adrenergic receptor (e.g.,

HEK293 or CHO cells).

Membrane Preparation: Harvest the cells and prepare a crude membrane fraction by

homogenization and centrifugation.

Binding Reaction: Incubate the cell membranes with a radiolabeled ligand (e.g., ³H-

dihydroalprenolol) and varying concentrations of the test compound ((-)-4-Benzyl albuterol or

Levalbuterol).

Separation: Separate the bound and free radioligand by rapid filtration.

Detection: Quantify the radioactivity on the filters using a scintillation counter.

Data Analysis: Determine the IC₅₀ value (the concentration of the test compound that inhibits

50% of the specific binding of the radioligand) and calculate the Ki (inhibition constant).

5.2.2. cAMP Functional Assay

This assay measures the ability of a compound to stimulate cAMP production, indicating its

agonist activity.

Cell Seeding: Seed cells expressing the β₂-adrenergic receptor into a multi-well plate.
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Compound Incubation: Treat the cells with varying concentrations of the test compound in

the presence of a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

Cell Lysis: Lyse the cells to release the intracellular cAMP.

cAMP Detection: Quantify the amount of cAMP in the cell lysates using a competitive

immunoassay, such as an ELISA or HTRF-based assay.[9][10]

Data Analysis: Generate a dose-response curve and determine the EC₅₀ (the concentration

of the agonist that produces 50% of the maximal response) and the Emax (the maximum

effect).

Stability and Reactivity
The stability of (-)-4-Benzyl albuterol is a critical parameter for its storage and handling as a

pharmaceutical intermediate.

Chemical Stability
The benzyl ether linkage is generally stable under neutral and basic conditions but can be

cleaved under acidic conditions or by hydrogenolysis. The primary degradation pathway of

concern is the cleavage of the benzyl group. Stability studies should be conducted according to

ICH guidelines to establish a re-test period.[11][12][13][14][15]
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Figure 3: Workflow for Stability Testing of (-)-4-Benzyl Albuterol.

Reactivity
The primary reaction of interest for (-)-4-Benzyl albuterol is the debenzylation to yield

Levalbuterol. This is typically achieved by catalytic hydrogenation using a palladium on carbon

(Pd/C) catalyst.[2] The reaction is clean and efficient, yielding the desired product and toluene

as a byproduct.

Conclusion
(-)-4-Benzyl albuterol is a fundamentally important molecule in the synthesis of the

enantiomerically pure β₂-adrenergic agonist, Levalbuterol. Its chemical structure, with the

benzyl protecting group, allows for the effective chiral resolution of the racemic precursor. A

thorough understanding of its chemical properties, synthesis, and characterization is essential

for drug development professionals working on respiratory therapeutics. The experimental

protocols outlined in this guide provide a framework for the synthesis and evaluation of this key

intermediate, contributing to the production of safer and more effective medicines for patients

with obstructive airway diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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